Cas no 88461-05-6 (1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-)

1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- structure
88461-05-6 structure
Product name:1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
CAS No:88461-05-6
MF:C16H17NO3
MW:271.311084508896
CID:631986
PubChem ID:13179709

1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
    • 2-(1-benzyl-5-oxopyrrolidin-2-yl)cyclopentane-1,3-dione
    • 88461-05-6
    • DTXSID00525066
    • Inchi: InChI=1S/C16H17NO3/c18-13-7-8-14(19)16(13)12-6-9-15(20)17(12)10-11-4-2-1-3-5-11/h1-5,12,16H,6-10H2
    • InChI Key: XRERXODYOILOIA-UHFFFAOYSA-N
    • SMILES: C1CC(=O)N(C1C2C(=O)CCC2=O)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 271.12084340g/mol
  • Monoisotopic Mass: 271.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4Ų
  • XLogP3: 0.8

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